Cas no 1797086-85-1 (6-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]quinoxaline)

• Product Name: 6-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]quinoxaline
• CAS No: 1797086-85-1
• MF: C₁₆H₁₉N₃O₃S
• MW: 333.40536236763
• CID: 5370208
• Update Time: 2025-05-21

6-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]quinoxaline Chemical and Physical Properties

Names and Identifiers

• [3-(2-methylpropylsulfonyl)azetidin-1-yl]-quinoxalin-6-ylmethanone
• 6-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]quinoxaline

• Inchi： 1S/C16H19N3O3S/c1-11(2)10-23(21,22)13-8-19(9-13)16(20)12-3-4-14-15(7-12)18-6-5-17-14/h3-7,11,13H,8-10H2,1-2H3
• InChI Key： HSYKTBGKXXVYPW-UHFFFAOYSA-N
• SMILES： C(N1CC(S(CC(C)C)(=O)=O)C1)(C1=CC=C2C(=C1)N=CC=N2)=O

Additional information on 6-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]quinoxaline

Recent Advances in the Study of 6-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]quinoxaline (CAS: 1797086-85-1)

The compound 6-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]quinoxaline (CAS: 1797086-85-1) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique quinoxaline core and azetidine sulfonyl moiety, has garnered significant attention due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing valuable insights for researchers in the field.

One of the key areas of investigation has been the synthesis and optimization of 6-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]quinoxaline. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improved the yield and purity of the compound. The researchers employed a multi-step process involving the coupling of a quinoxaline derivative with a functionalized azetidine ring, followed by sulfonylation. This approach not only enhanced the scalability of the synthesis but also allowed for the introduction of various substituents to explore structure-activity relationships (SAR).

In terms of biological activity, 6-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]quinoxaline has shown potent inhibitory effects against several kinase targets, particularly those involved in cancer signaling pathways. A recent preclinical study demonstrated its efficacy in inhibiting the proliferation of cancer cell lines, with IC50 values in the low micromolar range. The compound's selectivity profile was also evaluated, revealing a preference for specific kinase isoforms, which could minimize off-target effects in therapeutic applications.

Further mechanistic studies have shed light on the compound's mode of action. Molecular docking and crystallographic analyses revealed that 6-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]quinoxaline binds to the ATP-binding site of target kinases, stabilizing an inactive conformation. This binding mode is consistent with its observed inhibitory activity and provides a structural basis for further optimization. Additionally, in vivo studies in murine models have shown promising pharmacokinetic properties, including good oral bioavailability and favorable tissue distribution.

The potential therapeutic applications of 6-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]quinoxaline extend beyond oncology. Recent findings suggest its utility in inflammatory and autoimmune diseases, where kinase inhibition plays a critical role. A 2024 study published in Nature Chemical Biology highlighted the compound's ability to modulate immune cell function, reducing pro-inflammatory cytokine production in vitro and in vivo. These findings open new avenues for the development of targeted therapies in immunology.

Despite these advancements, challenges remain in the development of 6-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]quinoxaline as a therapeutic agent. Issues such as metabolic stability, potential drug-drug interactions, and long-term toxicity profiles require further investigation. Ongoing research is focused on addressing these challenges through medicinal chemistry optimization and comprehensive preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 6-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]quinoxaline (CAS: 1797086-85-1) represents a compelling case study in modern drug discovery. Its unique chemical structure, combined with promising biological activity, positions it as a valuable tool for understanding kinase biology and developing novel therapeutics. As research progresses, this compound is likely to play an increasingly important role in the chemical biology and medicinal chemistry landscape.